![molecular formula C19H21N5O3S B2720298 4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one CAS No. 1797287-35-4](/img/structure/B2720298.png)
4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality 4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Activities
- Compounds structurally related to the specified chemical have shown significant biological activity against various microorganisms, including bacteria and fungi. For instance, similar 1,2,4-triazole derivatives have exhibited good antimicrobial activity, highlighting their potential in addressing bacterial and fungal infections (Suresh, Lavanya, & Rao, 2016).
Reactivity in Chemical Synthesis
- The reactivity of compounds containing elements of the specified chemical's structure has been explored in various chemical synthesis processes. For example, studies have examined how the carbon-nitrogen triple bond in aryl thiocyanates, a component similar to those in the specified chemical, acts as a dipolarophile in cycloadditions (Greig, Hamilton, McPherson, Paton, & Crosby, 1987).
Anti-Cancer Properties
- Some derivatives containing elements of the specified chemical have been explored for their anti-cancer properties. For instance, benzimidazole derivatives bearing 1,2,4-triazole have been studied for their potential as EGFR inhibitors, a significant target in cancer treatment (Karayel, 2021).
Synthesis of Novel Derivatives
- The synthesis of novel derivatives that include elements of the specified chemical structure has been a focus in some studies. These derivatives have been analyzed for their structural properties and potential applications in various fields, such as medicinal chemistry (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Synthesis of Antiviral and Anticancer Agents
- Further research has led to the synthesis of compounds containing structural elements similar to the specified chemical, with a focus on developing potential antiviral and anticancer agents. This includes exploring different structural modifications to enhance their biological activities (Galenko, Galenko, Novikov, Khlebnikov, Kudryavtsev, Terpilowski, Serebriakova, Trulioff, & Goncharov, 2017).
Development of Pesticides
- Some derivatives structurally related to the specified chemical have been evaluated for their pesticidal activities, demonstrating the compound's potential application in agriculture and pest control (Choi, Nam, Kim, Kim, Park, Bae, Park, Jeon, & Lee, 2015).
properties
IUPAC Name |
4-cyclopropyl-2-methyl-5-[1-(5-thiophen-2-yl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c1-22-19(26)24(13-4-5-13)17(20-22)12-6-8-23(9-7-12)18(25)14-11-15(27-21-14)16-3-2-10-28-16/h2-3,10-13H,4-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCVKELSBWUQOMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CS4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-1-methyl-3-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.